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Compound of Interest

Compound Name: Ustusolate C

Cat. No.: B1163740

Essential Safety and Handling of Ustusolate C

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate and essential safety,
operational, and disposal guidance for Ustusolate C, a compound produced by Aspergillus
ustus which has demonstrated moderate cytotoxicity against A549 and HL-60 cells.[1] The
following procedures are based on available safety data for products containing Ustusolate C
and general laboratory safety protocols.

Key Safety and Physical Properties

A comprehensive understanding of the chemical's properties is the first step in safe handling.
The following table summarizes the available quantitative data for a product containing
Ustusolate C.
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Property Value

Oral Toxicity (LD50) 3,666 mg/kg

Dermal Toxicity (LD50) > 5,000 mg/kg

Inhalation Toxicity (LC50) > 2.59 mg/l (4-hour, rats)
Appearance Oily Matter

Boiling Point 570.0 £ 50.0°C at 760 mmHg
Density 1.2+0.1 g/cm3

Solubility Soluble in Methanol

Storage Temperature 2-8°C

Data sourced from a product Safety Data Sheet and a chemical supplier.[1][2]

Hazard Identification and Precautions

Ustusolate C is suspected of damaging fertility or the unborn child and may cause damage to
organs through prolonged or repeated exposure.[2] It is also very toxic to aquatic life with long-
lasting effects.[2] Therefore, it is crucial to adhere to the following precautionary statements:

o Obtain special instructions before use.[2]

» Do not handle until all safety precautions have been read and understood.[2]
e Avoid breathing dust, fumes, gases, mist, vapors, or spray.[2]

e Wash hands thoroughly after handling.[2]

e Do not eat, drink, or smoke when using this product.[2]

e Avoid release to the environment.[2]

o Wear protective gloves, protective clothing, eye protection, and face protection.[2]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure. The
recommended PPE for handling Ustusolate C is aligned with Level C protection, which is
selected when the airborne substance is known and skin and eye exposure is unlikely but
possible.[3][4]

1. Eye and Face Protection:

» Wear safety glasses with side shields or chemical splash goggles.[5]
¢ Use a face shield if there is a splash hazard.[5][6]

2. Skin Protection:

» Gloves: Wear chemical-resistant gloves.[2][3] Given that Ustusolate C is soluble in
methanol, select gloves with high resistance to organic solvents.

e Lab Coat: A lab coat is required in all wet laboratories.[5] Consider a flame-resistant lab coat
if flammable solvents are in use.[5]

o Body Protection: Wear a one-piece coverall or a hooded two-piece chemical splash suit for
extensive handling.[3]

o Footwear: Closed-toe shoes are mandatory in a laboratory setting.[5]
3. Respiratory Protection:

¢ In case of insufficient ventilation or the potential for aerosol generation, wear a NIOSH-
approved full-face or half-mask air-purifying respirator.[2][3]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of Ustusolate C,
from initial preparation to final disposal.
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Preparation
- Review Safety Data Sheet
- Don appropriate PPE

:

Handling & Experimentation
- Use in a well-ventilated area or fume hood
- Avoid generating aerosols
- Keep containers tightly closed
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Spill Management
- Evacuate area
- Absorb with inert material
- Place in a suitable, labeled container for disposal

:

Decontamination
- Wash hands and exposed skin thoroughly
- Clean work surfaces

Disposal Storage
- Dispose of as hazardous waste - Store in a cool, dry, well-ventilated place
- Do not allow to enter drains or waterways - Keep away from direct sunlight and heat
- Follow all local, state, and federal regulations - Store locked up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ustusolate
C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163740#personal-protective-equipment-for-
handling-ustusolate-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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